N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,3,5,6-tetramethylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-2,3,5,6-tetramethylbenzenesulfonamide
• InChI: InChI=1S/C24H30N2O4S/c1-8-11-26-20-10-9-19(13-21(20)30-14-24(6,7)23(26)27)25-31(28,29)22-17(4)15(2)12-16(3)18(22)5/h8-10,12-13,25H,1,11,14H2,2-7H3
• InChI Key: JLRWQRQWLDXLBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC=C)C)C
• Molecular Formula: C24H30N2O4S
• Molecular Weight: 442.6 g/mol
• CAS No.: 921996-54-5

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,3,5,6-tetramethylbenzenesulfonamide is a synthetic small molecule featuring a benzo[b][1,4]oxazepine core fused with a sulfonamide-substituted aromatic ring. The compound’s structure includes a seven-membered oxazepine ring system with a 5-allyl group, 3,3-dimethyl substituents, and a 4-oxo moiety. The sulfonamide group at the 8-position is attached to a 2,3,5,6-tetramethylbenzene ring, distinguishing it from structurally related analogs.

Comparison with Similar Compounds

(a) Substituent Effects on Physicochemical Properties

• Steric Effects : The bulky tetramethyl group may hinder interactions with flat binding pockets, whereas smaller substituents (e.g., fluorine in ) allow tighter protein binding .

(b) Bioactivity Profiling

Evidence from hierarchical clustering studies () suggests that compounds with similar substituent patterns exhibit correlated bioactivity profiles. For example:

• Fluorinated analogs ( and ) may target enzymes or receptors sensitive to electronegative groups (e.g., kinases or GPCRs).
• Methyl-rich analogs (Target Compound, ) could show affinity for hydrophobic binding sites, such as those in nuclear hormone receptors.